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Compound of Interest

Compound Name: 2,5-Dichlorophenethylamine

CAS No.: 56133-86-9

Cat. No.: B1422609

Get Quote

The Analytical Landscape: A Three-Tiered
Approach
The detection of novel psychoactive substances (NPS) like 2,5-DCPEA in complex matrices,

such as urine or blood, typically follows a structured workflow.[2][4] This workflow is designed

to balance throughput, sensitivity, and the legal or clinical defensibility of the results. The

primary methods employed are immunoassays, Gas Chromatography-Mass Spectrometry

(GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Tier 1: Screening

Tier 2: Confirmation

Tier 3: Reporting
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Liquid Chromatography

Tandem Mass Spectrometry

HPLC Column
Separates molecules

(e.g., 2,5-DCPEA from isomers)
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Creates ions
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 Fragments Detector Product 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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